Cas no 3828-96-4 (5-Fluorouridine 5'-Triphosphate)

• Product Name: 5-Fluorouridine 5'-Triphosphate
• CAS No: 3828-96-4
• MF: C₉H₁₄FN₂O₁₅P₃
• MW: 502.131549358368
• CID: 313499
• PubChem ID: 10255482
• Update Time: 2025-10-29

5-Fluorouridine 5'-Triphosphate Chemical and Physical Properties

Names and Identifiers

• Uridine5'-(tetrahydrogen triphosphate), 5-fluoro-
• 5-Fluoro-UTP
• SCHEMBL148675
• ((2R,3S,4R,5R)-5-(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate
• Q42412399
• C21749
• 5-fluorouridine triphosphate
• BDBM50306705
• PD119333
• Uridine 5'-(tetrahydrogen triphosphate), 5-fluoro-
• 5-fluorouridine-5'-triphosphate
• CAS 53828-96-4
• [[(2R,3S,4R,5R)-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• FUTP
• CHEMBL1774
• 3828-96-4
• 5-fluorouridine 5'-triphosphate
• (S,R)-((2R,3S,4R,5R)-5-(5-Fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate
• 5-Fluorouridine 5'-Triphosphate

• Inchi： 1S/C9H14FN2O15P3/c10-3-1-12(9(16)11-7(3)15)8-6(14)5(13)4(25-8)2-24-29(20,21)27-30(22,23)26-28(17,18)19/h1,4-6,8,13-14H,2H2,(H,20,21)(H,22,23)(H,11,15,16)(H2,17,18,19)/t4-,5-,6-,8-/m1/s1
• InChI Key： AREUQFTVCMGENT-UAKXSSHOSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=C(C(NC2=O)=O)F)O1)O)O

Computed Properties

• Exact Mass: 501.95912
• Monoisotopic Mass: 501.95910690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 889
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.8
• Topological Polar Surface Area: 259Ų

Experimental Properties

• PSA: 258.92

Additional information on 5-Fluorouridine 5'-Triphosphate

5-Fluorouridine 5'-Triphosphate (CAS No. 3828-96-4): A Key Nucleotide Analogue in Biomedical Research

5-Fluorouridine 5'-Triphosphate (CAS No. 3828-96-4), often abbreviated as 5-FUTP, is a biologically significant nucleotide analogue widely used in molecular biology, biochemistry, and pharmaceutical research. This compound is a triphosphate derivative of 5-fluorouridine, which plays a crucial role in RNA synthesis inhibition and has been extensively studied for its potential therapeutic applications. Researchers and biotech companies frequently search for high-purity 5-FUTP and its analogs due to their relevance in studying RNA metabolism and antiviral mechanisms.

The chemical structure of 5-Fluorouridine 5'-Triphosphate features a fluorine atom at the 5-position of the uracil ring, which significantly alters its biochemical properties compared to natural nucleotides. This modification makes it a valuable tool for investigating RNA polymerase activity and viral replication processes. Recent studies have highlighted its potential in developing novel antiviral strategies, particularly against RNA viruses, making it a hot topic in infectious disease research and drug discovery.

In the context of current biomedical trends, 5-FUTP has gained attention for its role in mRNA technology and vaccine development. With the global focus on RNA-based therapeutics following the success of mRNA vaccines, researchers are increasingly interested in nucleotide analogs that can modulate RNA function. The compound's ability to incorporate into RNA strands and inhibit proper translation makes it a subject of interest for cancer research and antiviral drug design.

The synthesis and purification of 5-Fluorouridine 5'-Triphosphate require specialized techniques to ensure high purity and stability. Many laboratories seek GMP-grade 5-FUTP for clinical research applications, particularly in studies involving RNA interference and gene expression regulation. The compound's stability in aqueous solutions and its compatibility with various enzymatic systems make it a versatile reagent for in vitro transcription experiments.

From a commercial perspective, the market for 5-FUTP and related nucleotide analogs has grown significantly in recent years. Pharmaceutical companies and research institutions frequently search for bulk 5-Fluorouridine 5'-Triphosphate suppliers to support their drug discovery programs. The compound's applications extend beyond basic research, with potential uses in diagnostic assays and therapeutic development, particularly in areas targeting RNA viruses and certain types of cancer.

Quality control is paramount when working with 5-Fluorouridine 5'-Triphosphate, as impurities can significantly affect experimental outcomes. Researchers often look for HPLC-verified 5-FUTP with detailed certificates of analysis to ensure reproducibility in their studies. The compound's stability under various storage conditions and its solubility profile are also common search queries among scientists working with this material.

Recent advancements in nucleotide chemistry have led to improved synthetic routes for 5-FUTP, making it more accessible to the research community. These developments coincide with growing interest in personalized medicine approaches that target specific RNA sequences. The compound's mechanism of action, involving competitive inhibition of natural nucleotides during RNA synthesis, continues to inspire new applications in biotechnology and molecular medicine.

In conclusion, 5-Fluorouridine 5'-Triphosphate (CAS No. 3828-96-4) remains a vital tool in modern biological research. Its unique properties and diverse applications ensure continued interest from both academic and industrial researchers. As RNA-targeted therapies gain prominence in medicine, the demand for high-quality 5-FUTP and related compounds is expected to grow, solidifying its position as an essential reagent in life science research and pharmaceutical development.